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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B1669276

Technical Support Center: Co 101244
Hydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with best practices for preparing and handling Co 101244 hydrochloride stock
solutions.

Frequently Asked Questions (FAQSs)
What is Co 101244 hydrochloride?

Co 101244 hydrochloride is a potent and selective antagonist of the GIuN2B (formerly NR2B)
subunit of N-methyl-D-aspartate (NMDA) receptors.[1][2][3][4] It has demonstrated
neuroprotective effects in both in vitro and in vivo studies.[1][2][3][4] The compound is also
known by the synonyms PD 174494 and Ro 63-1908.[3][4][5]

What are the primary solvents for dissolving Co 101244 hydrochloride?

Co 101244 hydrochloride is soluble in water and DMSO.[1][2][3][6] It is also soluble in ethanol
and sparingly soluble in PBS (pH 7.2).[5]

How should | store the solid compound and prepared stock solutions?
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For the solid compound, short-term storage at +4°C is recommended.[1][3][6] For long-term
storage, it is best to keep it at -20°C.[4]

Prepared stock solutions have different storage recommendations based on the storage
temperature. For storage at -20°C, the solution should be used within one month.[7] For longer-
term storage up to six months, it is recommended to store the solution at -80°C.[7] To avoid
degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into

smaller, single-use volumes.[7]

Troubleshooting Guide

Issue Possible Cause Recommended Solution

Gentle heating and/or

Precipitation or phase ) ) sonication can be used to aid
) ) ) Incomplete dissolution. o ]
separation during preparation. in dissolving the compound
completely.[7]

Ensure the stock solution is
stored at the correct
temperature and used within

Inconsistent experimental Improper storage leading to ]
the recommended timeframe.

results. degradation of the compound. _ _
Aliquot the stock solution to
avoid repeated freeze-thaw

cycles.[7]

Always use the batch-specific

] molecular weight provided on
Inaccurate concentration due _ N
- the product vial or Certificate of
to batch-specific molecular ) )
. Analysis when calculating the
weight.
amount of solvent needed.[1]

[2]

Quantitative Data Summary

Solubility Data
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Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
Water 37.79 100
DMSO 18.9 50
Ethanol =10 Not Specified
PBS (pH 7.2) 1-10 (sparingly soluble) Not Specified

Data sourced from multiple suppliers and may vary.[1][3][5][6]

Stock Solution Preparation Volumes (Based on MW: 377.91)

Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.65mL 13.23 mL 26.46 mL

5mM 0.53 mL 2.65 mL 5.29 mL

10 mM 0.26 mL 1.32 mL 2.65 mL

50 mM 0.05 mL 0.26 mL 0.53 mL

This table is for guidance only. Always refer to the batch-specific molecular weight for precise
calculations.[1][3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in Water

o Weighing: Accurately weigh out the desired amount of Co 101244 hydrochloride powder
using a calibrated analytical balance. For example, weigh 1 mg of the compound.

o Solvent Addition: Based on the batch-specific molecular weight (approximated as 377.91
g/mol for this example), calculate the required volume of water. To prepare a 10 mM stock
solution from 1 mg of the compound, you will need 0.26 mL of water.[1][3]
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 Dissolution: Add the water to the vial containing the Co 101244 hydrochloride.

e Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle
warming can be applied if necessary.

o Storage: Aliquot the stock solution into single-use vials and store at -20°C for up to one
month or -80°C for up to six months.[7]

Visualizations

Stock Solution Preparation Workflow

1. Weigh Co 101244 HCI

!

2. Calculate Solvent Volume

!

3. Add Solvent (e.g., Water or DMSO)

!

4. Dissolve (Vortex/Sonicate)

!

5. Aliquot into Single-Use Vials

!

6. Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for preparing Co 101244 hydrochloride stock solutions.

NMDA Receptor Signaling and Inhibition by Co 101244 HCI
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Caption: Simplified signaling pathway of the NMDA receptor and its inhibition by Co 101244
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for preparing Co 101244 hydrochloride
stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669276#best-practices-for-preparing-co-101244-
hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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